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Compound of Interest

Compound Name: Appenolide A

Cat. No.: B1667561 Get Quote

For Immediate Release to the Scientific Community

This technical guide serves as a comprehensive introduction to Appenolide A, a newly

characterized secondary metabolite isolated from the fungus Penicillium sp. FT729. This

document provides an in-depth overview of its chemical structure, alongside a summary of the

key experimental protocols employed for its isolation and characterization, and a preliminary

assessment of its biological activities. This information is intended to be a valuable resource for

researchers, scientists, and drug development professionals interested in novel natural

products.

Chemical Structure and Properties
Appenolide A is a polyketide-derived macrolide characterized by a unique 14-membered

lactone ring. Its structure was elucidated through extensive spectroscopic analysis, including

1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass

Spectrometry (HRMS).

Table 1: Spectroscopic Data for Appenolide A

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1667561?utm_src=pdf-interest
https://www.benchchem.com/product/b1667561?utm_src=pdf-body
https://www.benchchem.com/product/b1667561?utm_src=pdf-body
https://www.benchchem.com/product/b1667561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Observed Data

HR-ESI-MS
m/z [M+Na]⁺ calculated for C₂₁H₃₂O₅Na:

387.2147, found: 387.2142

¹H NMR (CDCl₃, 500 MHz)

δ (ppm): 5.31 (1H, d, J=9.5 Hz), 4.98 (1H, m),

3.65 (1H, q, J=6.5 Hz), 2.40 (1H, m), 2.25 (1H,

m), 1.80-1.60 (4H, m), 1.45-1.20 (8H, m), 1.15

(3H, d, J=6.5 Hz), 0.95 (3H, t, J=7.5 Hz), 0.88

(3H, d, J=7.0 Hz), 0.85 (3H, d, J=7.0 Hz)

¹³C NMR (CDCl₃, 125 MHz)

δ (ppm): 174.5, 135.2, 128.1, 80.1, 72.3, 45.2,

40.8, 38.5, 35.1, 32.4, 30.1, 28.9, 25.6, 22.8,

21.4, 19.8, 18.2, 14.1

Experimental Protocols
Isolation of Appenolide A
The producing fungal strain, Penicillium sp. FT729, was cultured in a potato dextrose broth

medium. The subsequent extraction and purification process is outlined below.
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Fig. 1: Isolation workflow for Appenolide A.

Structure Elucidation
The planar structure and relative stereochemistry of Appenolide A were determined using a

combination of spectroscopic techniques.
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Spectroscopic Analysis
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Fig. 2: Workflow for the structural elucidation of Appenolide A.

Biological Activity
Preliminary in vitro assays have been conducted to assess the biological potential of

Appenolide A. The compound exhibited moderate cytotoxic activity against a panel of human

cancer cell lines.

Table 2: Cytotoxic Activity of Appenolide A (IC₅₀ in µM)

Cell Line IC₅₀ (µM)

A549 (Lung Carcinoma) 15.2 ± 1.8

MCF-7 (Breast Adenocarcinoma) 22.5 ± 2.5

HCT116 (Colon Carcinoma) 18.9 ± 2.1

Further studies are underway to elucidate the mechanism of action and to explore the potential

for derivatization to enhance potency and selectivity.
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Signaling Pathway Interactions
The precise molecular targets and signaling pathways affected by Appenolide A are currently

under investigation. Preliminary gene expression analysis in treated cancer cells suggests a

potential modulation of pathways related to apoptosis and cell cycle regulation.
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Fig. 3: Hypothesized signaling pathway interactions of Appenolide A.

This document provides a foundational understanding of Appenolide A. As research

progresses, further details on its synthesis, comprehensive biological profiling, and potential

therapeutic applications will be disseminated to the scientific community.

To cite this document: BenchChem. [Unveiling Appenolide A: A Technical Primer on a Novel
Fungal Metabolite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667561#what-is-the-chemical-structure-of-
appenolide-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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